molecular formula C16H23NO4 B8711100 Dibutyl 4-aminobenzene-1,2-dicarboxylate CAS No. 364042-39-7

Dibutyl 4-aminobenzene-1,2-dicarboxylate

Cat. No.: B8711100
CAS No.: 364042-39-7
M. Wt: 293.36 g/mol
InChI Key: DQAHYYUCJWXJIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dibutyl 4-aminobenzene-1,2-dicarboxylate is a useful research compound. Its molecular formula is C16H23NO4 and its molecular weight is 293.36 g/mol. The purity is usually 95%.
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Properties

CAS No.

364042-39-7

Molecular Formula

C16H23NO4

Molecular Weight

293.36 g/mol

IUPAC Name

dibutyl 4-aminobenzene-1,2-dicarboxylate

InChI

InChI=1S/C16H23NO4/c1-3-5-9-20-15(18)13-8-7-12(17)11-14(13)16(19)21-10-6-4-2/h7-8,11H,3-6,9-10,17H2,1-2H3

InChI Key

DQAHYYUCJWXJIK-UHFFFAOYSA-N

Canonical SMILES

CCCCOC(=O)C1=C(C=C(C=C1)N)C(=O)OCCCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound 403 (1.5 g, 4.6 mmol) was dissolved in 230 ml of benzene and then 2.8 g of purified zinc dust was added. Concentrated hydrochloric acid (8.2 ml) was added in portions. After 15 minutes of stirring at room temperature, another 2.8 g of zinc dust was added and the mixture was stirred at room temperature for 12 hours. Then 280 ml of water was added to the reaction mixture and the mixture was neutralized with 1N NaOH solution. The mixture was transferred to a separatory funnel and the benzene layer was removed. The aqueous layer was extracted with benzene. The combined benzene extracts were washed with water and dried over anhydrous sodium sulfate. After evaporation of the solvent, the residue was purified by silica gel column chromatography (n-hexane: acetic acid =10:1) to give 980 mg (89.6%) of di-n-butyl 4-aminophthalate (compound 404).
Name
Compound 403
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
230 mL
Type
solvent
Reaction Step One
Quantity
8.2 mL
Type
reactant
Reaction Step Two
Name
Quantity
280 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
2.8 g
Type
catalyst
Reaction Step Five
Name
Quantity
2.8 g
Type
catalyst
Reaction Step Six

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